Cas no 1227593-40-9 (3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1227593-40-9
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4689331
• Update Time: 2025-10-29

3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-hydroxy-2-(trifluoromethyl)pyridine
• FCH1344419
• 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NO/c7-4-3(12)1-2-11-5(4)6(8,9)10/h1-2H,(H,11,12)
• InChI Key： KZJZFSMPMXKQCT-UHFFFAOYSA-N
• SMILES： BrC1C(C=CNC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine

3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1227593-40-9): A Comprehensive Overview

3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1227593-40-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, hydroxyl, and trifluoromethyl functionalities, has garnered attention for its potential in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a bromine atom at the 3-position, a hydroxyl group at the 4-position, and a trifluoromethyl group at the 2-position. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond its direct biological activities, 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity allows for the introduction of various functional groups through substitution reactions, making it a valuable building block in the development of new drugs. For example, researchers have utilized this compound to synthesize derivatives with enhanced potency and selectivity against specific targets.

The synthesis of 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of 4-hydroxy-2-(trifluoromethyl)pyridine or the hydroxylation of 3-bromo-2-(trifluoromethyl)pyridine. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, contributing to the growing interest in this compound.

In addition to its medicinal applications, 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine has been explored for its use in materials science and analytical chemistry. Its unique electronic properties make it suitable for applications such as sensors and luminescent materials. Recent studies have demonstrated the potential of this compound to enhance the sensitivity and selectivity of various analytical techniques.

The safety profile of 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine is an important consideration in its use and handling. While it is not classified as a hazardous material, proper precautions should be taken during laboratory operations to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 3-Bromo-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1227593-40-9) is a multifaceted compound with significant potential in medicinal chemistry, synthetic chemistry, and materials science. Its unique molecular structure and reactivity make it an invaluable tool for researchers aiming to develop new therapeutic agents and advanced materials. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific disciplines.